Tert-butyl 4-(7-bromo-6-chloroquinazolin-4-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(7-bromo-6-chloroquinazolin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H20BrClN4O2/c1-17(2,3)25-16(24)23-6-4-22(5-7-23)15-11-8-13(19)12(18)9-14(11)20-10-21-15/h8-10H,4-7H2,1-3H3
• InChI Key: MXCAHKDRUSKPGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=NC3=CC(=C(C=C32)Cl)Br
• Molecular Formula: C17H20BrClN4O2
• Molecular Weight: 427.7 g/mol

Description

Tert-butyl 4-(7-bromo-6-chloroquinazolin-4-yl)piperazine-1-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of quinazoline derivatives, which are known for their diverse pharmacological activities.

Scientific Research Applications

Anionic Cascade Recyclization in Chemical Synthesis

The compound has been utilized in anionic cascade recyclization reactions. Specifically, the treatment of tert-butyl derivatives with alkyl lithiums in THF at low temperatures leads to rapid cascade reactions, forming highly efficient products (Ivanov, 2020).

Structural Studies and Characterization

A study focused on the synthesis, characterization, and X-ray diffraction studies of similar tert-butyl piperazine-1-carboxylate derivatives. These studies provide crucial insights into the molecular structure and intermolecular interactions of these compounds (Sanjeevarayappa et al., 2015).

Synthesis of Amino- and Sulfanyl-derivatives

Research in the area of synthesizing amino- and sulfanyl-derivatives of benzoquinazolinones, using tert-butyl piperazine-1-carboxylate derivatives, explores new frontiers in chemical compound development. These derivatives have potential applications in various fields, including medicinal chemistry (Nowak et al., 2015).

Pharmacological Core Development

The tert-butyl piperazine-1-carboxylate derivatives have been used in developing pharmacologically useful cores. Their complex chemistry offers potential applications in drug development and synthesis (Gumireddy et al., 2021).

Synthesis and Biological Evaluation

These compounds have been synthesized and evaluated for their biological activities. For example, studies have been conducted on their antibacterial and anthelmintic activities, highlighting the compound's potential in medicinal applications (Kulkarni et al., 2016).

Design and Synthesis of Antitumor Agents

Quinazoline derivatives containing tert-butyl piperazine-1-carboxylate moieties have been designed and synthesized as potential antitumor agents. These studies contribute significantly to the field of cancer research and drug development (Li et al., 2020).